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Compound of Interest

Compound Name: Fenoxaprop-P-ethyl

Cat. No.: B1329639 Get Quote

Fenoxaprop-P-ethyl: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular and chemical properties of

Fenoxaprop-P-ethyl, a widely used herbicide. The information is curated for professionals in

research, science, and drug development, presenting detailed data, experimental protocols,

and visual representations of its mechanism of action and analytical workflows.

Molecular and Chemical Identity
Fenoxaprop-P-ethyl is the R-enantiomer of the racemic mixture fenoxaprop-ethyl. It belongs

to the aryloxyphenoxypropionate class of herbicides.[1][2][3] The 'P' in its name designates it

as the herbicidally active isomer.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1329639?utm_src=pdf-interest
https://www.benchchem.com/product/b1329639?utm_src=pdf-body
https://www.benchchem.com/product/b1329639?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2014-12/documents/der-fenoxaprop-p-ethyl-ecm-soil.pdf
https://www.cipac.org/index.php/component/content/article/288-fenoxaprop-p-ethyl?catid=2:uncategorised&Itemid=210
https://www.researchgate.net/figure/Analytical-results-for-fenoxaprop-p-ethyl-and-cyhalofop-butyl-in-real-soil-samples_tbl2_254322036
https://www.researchgate.net/figure/Analytical-results-for-fenoxaprop-p-ethyl-and-cyhalofop-butyl-in-real-soil-samples_tbl2_254322036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

IUPAC Name

ethyl (2R)-2-[4-[(6-chloro-1,3-

benzoxazol-2-

yl)oxy]phenoxy]propanoate

[4]

CAS Registry Number 71283-80-2 [1][2][4]

Molecular Formula C18H16ClNO5 [1][2][4]

Molecular Weight 361.78 g/mol [1][2][4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Fenoxaprop-P-ethyl.

Property Value Reference

Physical State
Colorless solid / Coarse light

beige to brown powder
[5]

Melting Point 84-85 °C [5]

Boiling Point 477.5 ± 53.0 °C at 760 mmHg [1]

Vapor Pressure 0.0 ± 1.2 mmHg at 25°C [1]

Solubility in Water 0.9 mg/L at 25 °C [5]

LogP (Octanol-Water Partition

Coefficient)
4.78 [1]

Density 1.3 ± 0.1 g/cm³ [1]

Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase
Fenoxaprop-P-ethyl is a selective, systemic, and contact herbicide.[3] Its primary mode of

action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[3][6][7] ACCase is a

critical enzyme in the biosynthesis of fatty acids, which are essential components of plant cell
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membranes.[6][7] By inhibiting ACCase, Fenoxaprop-P-ethyl disrupts the production of lipids,

leading to the breakdown of cell membrane integrity and ultimately, the death of susceptible

grass weeds.[6] Broadleaf plants are generally tolerant because their ACCase enzyme is

structurally different and less sensitive to this class of herbicides.
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LC-MS/MS Workflow for Fenoxaprop-P-ethyl in Soil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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